N-{4-[1-(4-chlorobenzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide

• IUPAC Name: N-[4-[2-(4-chlorophenyl)sulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C21H20ClN3O4S3/c1-2-31(26,27)24-17-9-5-15(6-10-17)19-14-20(21-4-3-13-30-21)25(23-19)32(28,29)18-11-7-16(22)8-12-18/h3-13,20,24H,2,14H2,1H3
• InChI Key: DMVIRPPFPBOPIW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CS3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H20ClN3O4S3
• Molecular Weight: 510.1 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds widely used in medicinal chemistry. Sulfonamides have a variety of biological activities and are the basis for several groups of drugs, including sulfa drugs.

Molecular Structure Analysis

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their diverse range of biological activities. The compound also contains a thiophene ring, another type of aromatic heterocycle, and a sulfonamide group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, sulfonamides in general are known to undergo a variety of chemical reactions. They can act as bases, forming salts with acids, and as nucleophiles in reactions with electrophiles.

Scientific Research Applications

Photochromic Materials

. TPENOMe-a, characterized by square block-like crystals, exhibits weak fluorescence and reversible photochromism. In contrast, TPENOMe-b, with needle-like crystals, emits relatively stronger orange fluorescence without photochromism. The crystal structures and packing styles significantly influence these properties.

Rewritable Paper

TPENOMe-a can be employed as visible light-responsive rewritable paper. When exposed to 450 nm blue light, it serves as a “pen,” allowing inkless writing. .

Data Encryption Material

Combining TPENOMe-a with TPENOMe-b creates a reusable data encryption material. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many sulfonamides act as inhibitors of enzymes, often by mimicking the structure of the enzyme’s natural substrate.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. The specific safety and hazard information would depend on the compound’s physical and chemical properties.

Future Directions

The future directions for research would depend on the compound’s biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.